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Compound of Interest

Compound Name: 2-Methylpropan-2-olate

Cat. No.: B8740672

Sodium tert-butoxide (t-BuONa) is a cornerstone of modern organic synthesis, prized for its
potent basicity and utility in a wide array of chemical transformations. This technical guide
provides an in-depth examination of its core physicochemical properties, offering valuable data
and experimental context for researchers, scientists, and professionals in drug development.

Physicochemical Properties

The fundamental physicochemical characteristics of sodium tert-butoxide are summarized in
the table below, providing a quick reference for its key properties.

Property Value

Chemical Formula C4H9NaO

Molecular Weight 96.10 g/mol

Appearance White to off-white crystalline powder

Melting Point 180 °C (decomposes)

Boiling Point Decomposes

Density 0.929 g/cm?3

Solubility Soluble in tetrahydrofuran (THF) and diethyl
ether. Reacts with water and alcohols.

pKa of Conjugate Acid (tert-Butanol) Approximately 16.54
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Experimental Protocols

Accurate determination of the properties of sodium tert-butoxide is critical for its effective use.
The following outlines standard methodologies for key quality control assessments.

1. Assay (Titration)
The purity of sodium tert-butoxide is typically determined by acid-base titration.

 Principle: A known weight of sodium tert-butoxide is dissolved in a suitable anhydrous
solvent and titrated with a standardized acid solution. The endpoint is detected using a visual
indicator or potentiometrically.

o Apparatus: Analytical balance, burette, volumetric flask, magnetic stirrer, pH meter (for
potentiometric titration).

e Reagents:

[¢]

Sodium tert-butoxide sample

o

Anhydrous, aprotic solvent (e.g., tetrahydrofuran)

o

Standardized hydrochloric acid (HCI) solution (e.g., 0.5 M in isopropanol)

[¢]

Indicator (e.g., thymol blue) or a pH electrode

e Procedure:

o Accurately weigh approximately 0.5 g of the sodium tert-butoxide sample and transfer it to
a clean, dry flask.

o Add 50 mL of anhydrous tetrahydrofuran to dissolve the sample.

o Add a few drops of thymol blue indicator.

o Titrate the solution with the standardized HCI solution until the color of the indicator
changes from yellow to blue.
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o Record the volume of the titrant used.

o The assay is calculated using the following formula: % Assay = (V * M * 96.10) / (W *
1000) * 100 Where:

V = Volume of HCI solution used (mL)

M = Molarity of the HCI solution (mol/L)

96.10 = Molecular weight of sodium tert-butoxide ( g/mol )

W = Weight of the sample (g)
2. Solubility Determination

The solubility of sodium tert-butoxide in various organic solvents is a key parameter for its
application in synthesis.

e Principle: A saturated solution of sodium tert-butoxide is prepared in a specific solvent at a
controlled temperature. The concentration of the dissolved solute is then determined
gravimetrically or by titration.

o Apparatus: Constant temperature bath, analytical balance, filtration apparatus, volumetric
flasks.

e Procedure:

Add an excess amount of sodium tert-butoxide to a known volume of the desired solvent

[¢]

in a sealed flask.

o Equilibrate the mixture in a constant temperature bath with continuous stirring for a set
period (e.g., 24 hours) to ensure saturation.

o Carefully filter a known volume of the supernatant to remove any undissolved solid.

o Evaporate the solvent from the filtered solution under reduced pressure and weigh the
remaining solid residue.
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o Alternatively, the concentration of the dissolved sodium tert-butoxide can be determined by
titration as described in the assay protocol.

o The solubility is then expressed in g/100 mL or mol/L.

Chemical Reactivity and Applications
Sodium tert-butoxide's utility stems from its character as a strong, non-nucleophilic base. This
property is leveraged in numerous organic reactions.

Logical Flow of Base-Mediated Deprotonation

The primary function of sodium tert-butoxide in organic synthesis is to act as a strong base to
deprotonate a substrate, generating a reactive intermediate. This process is fundamental to
many carbon-carbon bond-forming reactions and elimination reactions.
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Caption: Workflow of a typical base-mediated reaction using sodium tert-butoxide.
Experimental Workflow for a Heck Coupling Reaction

A common application of sodium tert-butoxide is in palladium-catalyzed cross-coupling
reactions, such as the Heck reaction, where it serves as the base.
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Caption: Generalized experimental workflow for a Heck coupling reaction.

Safety Information

Sodium tert-butoxide is a hazardous chemical and requires careful handling.

o Hazards: Flammable solid, causes severe skin burns and eye damage, may cause
respiratory irritation. It reacts violently with water.
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e Precautions: Handle under an inert atmosphere (e.g., nitrogen or argon). Wear appropriate
personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Keep
away from heat, sparks, and open flames. Store in a cool, dry, and well-ventilated area away
from incompatible materials such as water, acids, and oxidizing agents.

 To cite this document: BenchChem. [Sodium tert-Butoxide: A Comprehensive
Physicochemical Profile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8740672#physicochemical-properties-of-sodium-tert-
butoxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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